N-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: N-methoxy-N,1-dimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C7H11N3O2/c1-9-5-6(4-8-9)7(11)10(2)12-3/h4-5H,1-3H3
• InChI Key: FQPPZQKHGFPZKZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)N(C)OC

Description

N-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-methyl-1H-pyrazole-4-carboxylic acid (5.0 g, 39.6 mmol), N,O-dimethylhydroxylamine hydrochloride (4.8 g, 48.0 mmol), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (9.2 g, 48.0 mmol), hydroxybenzotriazole (6.5 g, 48.0 mmol) and triethylamine (12.1 g, 120 mmol) in dichloromethane (100 mL) was stirred at 9-17° C. overnight. The reaction mixture was diluted with water (50 mL) and the resulting mixture was extracted with EtOAc (30 mL×3), the combined organic layers were washed with brine (50 mL) and dried over anhydrous Na2SO4, filtered and concentrated in vacuo (an example of a standard aqueous/EtOAc procedure), then purified by silica gel column chromatography (PE:EtOAc=5:1) to give product (4.6 g, yield 69%).